Ethyl 4-(4-acetylphenyl)butanoate
Overview
Description
Ethyl 4-(4-acetylphenyl)butanoate, also known as ethyl 4-acetylbenzoate, is an aromatic ester of acetic acid and benzene. It is a colorless to pale yellow liquid with a sweet, fragrant smell. Ethyl 4-acetylbenzoate is most commonly used as a flavoring agent in food, beverages, and pharmaceuticals. It is also used as an intermediate in the synthesis of other compounds.
Scientific Research Applications
Chemoselective Reactions
Ethyl 4-(4-acetylphenyl)butanoate is involved in chemoselective reactions. The reaction of aryl azides with ethyl 3-oxo-4-(triphenylphosphoranylidene)butanoate, which is closely related to Ethyl 4-(4-acetylphenyl)butanoate, has been studied. This reaction is significant for forming novel triazolylacetic acids, suggesting potential applications in synthesizing new chemical entities (Pokhodylo et al., 2009).
Synthesis of Medicinal Intermediates
Research indicates that compounds similar to Ethyl 4-(4-acetylphenyl)butanoate are used in the synthesis of medicinal intermediates. For example, 4-phenyl-2-butanone, a closely related compound, is a key medium in synthesizing anti-inflammatory medicines and codeine (Zhang, 2005).
Thermochemical Studies
Ethyl 4-(4-acetylphenyl)butanoate-related esters like ethyl propanoate and methyl butanoate have been studied for their thermochemistry and kinetics. These studies provide valuable insights into the enthalpies of formation and bond dissociation energies, crucial for understanding the stability and reactivity of such compounds (El‐Nahas et al., 2007).
Biotransformation Studies
Ethyl 4-(4-acetylphenyl)butanoate and its derivatives are subjects in biotransformation studies. For instance, ethyl 2-acetylamino-2-carbethoxy-4-(phenylsulphinyl)-butanoate, a compound with a similar structure, undergoes biotransformation by cell suspension cultures, leading to the production of new chemical compounds. This indicates potential applications in biotechnological processes (Barrosaf et al., 1992).
properties
IUPAC Name |
ethyl 4-(4-acetylphenyl)butanoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18O3/c1-3-17-14(16)6-4-5-12-7-9-13(10-8-12)11(2)15/h7-10H,3-6H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AIWVXEZVUBWIOG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCCC1=CC=C(C=C1)C(=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-(4-acetylphenyl)butanoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Amino-1H-benzo[d]imidazole-4-carboxylic acid](/img/structure/B3151586.png)
![6-Methyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-B]indole hydrochloride](/img/structure/B3151638.png)